Cas no 1196974-02-3 (ent-6alpha,7alpha,12beta,14alpha-tetrahydroxy-19-acetoxy-7beta,20-epoxy-kaur-16-en-15-one)

ent-6alpha,7alpha,12beta,14alpha-tetrahydroxy-19-acetoxy-7beta,20-epoxy-kaur-16-en-15-one structure
1196974-02-3 structure
Product Name:ent-6alpha,7alpha,12beta,14alpha-tetrahydroxy-19-acetoxy-7beta,20-epoxy-kaur-16-en-15-one
CAS No:1196974-02-3
MF:C22H30O8
MW:422.468807697296
CID:2002938
Update Time:2025-04-21

ent-6alpha,7alpha,12beta,14alpha-tetrahydroxy-19-acetoxy-7beta,20-epoxy-kaur-16-en-15-one Chemical and Physical Properties

Names and Identifiers

    • ent-6alpha,7alpha,12beta,14alpha-tetrahydroxy-19-acetoxy-7beta,20-epoxy-kaur-16-en-15-one
    • sinuolatin B
    • (-)-Sinuolatin B
    • Inchi: 1S/C22H30O8/c1-10-14-12(24)7-13-20-6-4-5-19(3,8-29-11(2)23)15(20)18(27)22(28,30-9-20)21(13,16(10)25)17(14)26/h12-15,17-18,24,26-28H,1,4-9H2,2-3H3
    • InChI Key: CNXQTIKXKJRHLQ-UHFFFAOYSA-N
    • SMILES: CC(OCC1(C2C3(C4C5(C(=O)C(=C)C(C(C4)O)C5O)C(C2O)(O)OC3)CCC1)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • XLogP3: -0.566000000000001
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